Cas no 70230-74-9 (INOSINE, 3-METHYL-)

• Product Name: INOSINE, 3-METHYL-
• CAS No: 70230-74-9
• MF: C₁₁H₁₄N₄O₅
• MW: 282.252662181854
• CID: 3448269
• PubChem ID: 126961054
• Update Time: 2025-04-21

INOSINE, 3-METHYL- Chemical and Physical Properties

Names and Identifiers

• INOSINE, 3-METHYL-
• 3-methylinosine
• 70230-74-9

• Inchi： 1S/C11H14N4O5/c1-14-3-13-9(19)6-10(14)15(4-12-6)11-8(18)7(17)5(2-16)20-11/h3-5,7-8,11,16-18H,2H2,1H3/t5-,7-,8-,11-/m1/s1
• InChI Key： JFUBQXBPIDZBSH-IOSLPCCCSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N=CN(C)C1=2)=O)O)O

Computed Properties

• Exact Mass: 282.09641956g/mol
• Monoisotopic Mass: 282.09641956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides